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Compound of Interest

Compound Name: 2-Bromoethyl heptanoate

Cat. No.: B15491770

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
Bromoethyl heptanoate (CAS 5333-88-0), also known as Ethyl 2-bromoheptanoate.
Adherence to these procedures is critical for ensuring laboratory safety and proper chemical
management.

Hazard Identification and Classification

2-Bromoethyl heptanoate is a hazardous substance requiring careful handling. The primary
hazards are summarized in the table below.

Hazard Class GHS Hazard Statement

) ] o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation
damage[1]

) o H314: Causes severe skin burns and eye
Serious Eye Damage/Irritation
damage[1]

Specific target organ toxicity — single exposure H335: May cause respiratory irritation[1]

Signal Word: Danger[1]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 2-Bromoethyl heptanoate is
provided below.

Property Value

Molecular Formula CoH17BrO2[1]
Molecular Weight 237.13 g/mol [1]
Appearance Liquid

Density 1.211 g/mL at 25 °C[1]
Boiling Point 50 °C @ 0.4 Torr[1]
Flash Point 220 °F (104.4 °C)[1]

Personal Protective Equipment (PPE) and Handling
Procedures

Strict adherence to the following PPE and handling protocols is mandatory to minimize
exposure and ensure a safe working environment.

Required Personal Protective Equipment
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Protection Type Specification Rationale

) To protect against splashes
] Chemical safety goggles and a
Eye and Face Protection ) that can cause severe eye
face shield.
damage.[1]

Chemical-resistant gloves
] ] (e.g., nitrile or neoprene), alab  To prevent skin contact which
Skin Protection N )
coat, and additional protective can cause severe burns.[1]

clothing as needed.

Use in a well-ventilated area,

preferably under a chemical o )
o To avoid inhalation of vapors
) ) fume hood. If ventilation is ] ]
Respiratory Protection _ _ . which may cause respiratory
inadequate, a respirator with o
) ) ) irritation.[1]
an appropriate cartridge is

necessary.

Step-by-Step Handling Protocol

e Preparation:
o Ensure a chemical fume hood is operational.
o Verify that an eyewash station and safety shower are readily accessible.
o Don all required PPE before entering the handling area.

» Handling:

o Conduct all work with 2-Bromoethyl heptanoate inside a chemical fume hood to

minimize vapor inhalation.[1]
o Avoid direct contact with skin and eyes.[1]
o Use non-sparking tools to prevent ignition.[1]

o Wash hands thoroughly after handling the substance.[1]
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o Storage:
o Store in a cool, dry, and well-ventilated area.[1]
o Keep containers tightly closed when not in use.[1]

o Store in a locked-up area.[1]

Emergency Procedures and Disposal Plan

Immediate and appropriate response to spills, exposure, and waste disposal is crucial.

First-Aid Measures
Exposure Route First-Aid Procedure

Immediately rinse with water for several

minutes. Remove contact lenses if present and
Eye Contact . o . .

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Take off immediately all contaminated clothing.
) Rinse skin with water or shower. Wash
Skin Contact . .
contaminated clothing before reuse. Seek

immediate medical attention.[1]

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Get emergency

medical help immediately.[1]

_ Rinse mouth. Do NOT induce vomiting. Seek
Ingestion ) ) ) ]
immediate medical attention.[1]

Spill and Disposal Protocol

e Spill Containment:
o Evacuate the area.

o Wear appropriate PPE, including respiratory protection.
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o Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

o Collect the absorbed material into a suitable, labeled container for disposal.

» Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1]

o Do not allow the chemical to enter drains.

Workflow for Handling 2-Bromoethyl heptanoate
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Workflow for Safe Handling of 2-Bromoethyl heptanoate

Preparation

Don Required PPE:
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat

Prepare Workspace:
- Verify Fume Hood Function
- Ensure Access to Eyewash/Shower

Hangdling
\4

Conduct all work within
a certified chemical fume hood

Avoid skin/eye contact
and vapor inhalation

Use non-sparking tools

Post-Handling

Store in a cool, dry, well-ventilated,
and locked area in a tightly sealed container

Wash hands thoroughly ===

T

T

-

If spill occurs
1

Spill & Diséosal

In case of a spill, contain with

X . For routine waste
inert absorbent material

Dispose of waste in a sealed,
labeled container via an approved [<f—
waste disposal service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromoethyl heptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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